5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine

• Molecular Formula: C8H6BrF4N
• Molecular Weight: 272.04 g/mol
• IUPAC Name: [5-bromo-2-fluoro-3-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C8H6BrF4N/c9-5-1-4(3-14)7(10)6(2-5)8(11,12)13/h1-2H,3,14H2
• InChI Key: DCAQMKJNRPXTDC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CN)F)C(F)(F)F)Br

Description

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine is a chemical compound with the molecular formula C8H6BrF4N and a molecular weight of 272.04 g/mol . It is an aryl fluorinated building block commonly used in various chemical syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine typically involves the bromination and fluorination of benzylamine derivatives. The reaction conditions often include the use of bromine and fluorine sources under controlled temperature and pressure .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and fluorination processes, utilizing specialized equipment to ensure safety and efficiency. The exact methods can vary depending on the manufacturer and the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the bromine or fluorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted benzylamine derivatives .

Scientific Research Applications

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine has several scientific research applications, including:

Chemistry: It serves as a building block in the synthesis of complex organic molecules.

Biology: It is used in the development of bioactive compounds for research purposes.

Medicine: The compound is explored for its potential in drug discovery and development.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to desired biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Fluoro-5-(trifluoromethyl)benzylamine
• 5-Bromo-α,α,α-trifluoro-m-tolualdehyde
• 2-Bromo-5-(trifluoromethyl)benzaldehyde

Uniqueness

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine is unique due to its specific combination of bromine, fluorine, and trifluoromethyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various synthetic and research applications .